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Compound of Interest

Compound Name: 1,7-Dichloroheptane

Cat. No.: B1582780 Get Quote

1,7-dichloroheptane, a dichlorinated alkane, serves as a versatile intermediate in organic

synthesis, finding applications in the pharmaceutical and fine chemical industries.[1] A thorough

understanding of its fundamental physical properties, such as boiling point and density, is

paramount for its effective use. These parameters are critical for process design, purification

techniques like distillation, reaction kinetics, and ensuring the safety and reproducibility of

experimental protocols.

Haloalkanes, such as 1,7-dichloroheptane, generally exhibit higher boiling points than their

parent alkanes due to increased molecular mass and stronger intermolecular forces, namely

dipole-dipole interactions and van der Waals forces.[2][3] The density of haloalkanes also tends

to be greater than that of hydrocarbons with the same number of carbon atoms.[2]

Core Physicochemical Data of 1,7-Dichloroheptane
The boiling point and density of 1,7-dichloroheptane have been reported in various chemical

databases. It is important to note that slight variations in reported values can exist due to

different experimental conditions and measurement techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1582780?utm_src=pdf-interest
https://www.benchchem.com/product/b1582780?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/821-76-1.html
https://www.benchchem.com/product/b1582780?utm_src=pdf-body
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/6.5/primary/lesson/physical-properties-of-haloalkanes-and-haloarenes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/06._Properties_and_Reactions_of_Haloalkanes%3A_Bimolecular_Nucleophilic_Substitution/6-01_Physical__Properties_of_Haloalkanes
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/6.5/primary/lesson/physical-properties-of-haloalkanes-and-haloarenes/
https://www.benchchem.com/product/b1582780?utm_src=pdf-body
https://www.benchchem.com/product/b1582780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Source(s)

Boiling Point ~198.96 (estimate) °C [4][5]

220.6 at 760 mmHg °C [1]

397.7 at 0.047 bar K [6]

Density 1.045 g/mL [7]

1.0408 g/cm³ [4][5]

1.013 g/mL [1]

Molecular Formula: C₇H₁₄Cl₂[8] Molecular Weight: 169.09 g/mol [9]

Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure substance, the boiling point is a characteristic

physical constant.

Causality Behind Experimental Choices:
The choice of method for boiling point determination often depends on the quantity of the

sample available. For larger volumes, a simple distillation setup is effective. However, in

research and development settings where sample quantities may be limited, a micro-boiling

point determination method is preferable. The Thiele tube method is a classic and reliable

micro-scale technique that requires less than 0.5 mL of the sample.[10]

Protocol 1: Micro-Boiling Point Determination using a
Thiele Tube
This protocol describes a self-validating system for accurately determining the boiling point of a

small liquid sample.

Materials:

1,7-dichloroheptane sample (~0.5 mL)
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Thiele tube

Mineral oil

Thermometer (-10 to 250 °C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Safety goggles and lab coat

Step-by-Step Methodology:

Apparatus Setup:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Attach a small test tube containing the 1,7-dichloroheptane sample to the thermometer

using a rubber band. The bottom of the test tube should be aligned with the thermometer

bulb.

Place a capillary tube, with the sealed end up, inside the test tube containing the sample.

Suspend the thermometer assembly in the Thiele tube, ensuring the sample is immersed

in the mineral oil.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle. The

design of the Thiele tube ensures uniform heating of the oil bath through convection.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble

out.
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Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the sample has

exceeded the atmospheric pressure.

Boiling Point Determination:

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. At the point when the bubbling

ceases and the liquid just begins to enter the capillary tube, record the temperature on the

thermometer. This temperature is the boiling point of the 1,7-dichloroheptane.[10]

Validation:

To ensure accuracy, allow the apparatus to cool further, then reheat it to obtain a second

reading. A consistent boiling point across multiple measurements validates the result.

Experimental Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume. For liquids, it is typically measured in grams per milliliter (g/mL) or grams per cubic

centimeter (g/cm³).

Causality Behind Experimental Choices:
The determination of a liquid's density requires accurate measurements of both its mass and

volume. An analytical balance provides precise mass measurements, while volumetric

glassware, such as a graduated cylinder or a pycnometer (for higher accuracy), is used for

volume determination.[11][12] The protocol below employs a straightforward method using a

graduated cylinder, which is suitable for most laboratory applications.

Protocol 2: Density Determination of a Liquid
This protocol provides a self-validating system for the precise measurement of a liquid's

density.

Materials:
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1,7-dichloroheptane sample

10 mL or 25 mL graduated cylinder

Analytical balance

Pipette

Safety goggles and lab coat

Step-by-Step Methodology:

Mass of the Empty Graduated Cylinder:

Ensure the graduated cylinder is clean and completely dry.

Place the empty graduated cylinder on the analytical balance and record its mass.

Measurement of Sample Volume and Mass:

Carefully add a known volume of 1,7-dichloroheptane (e.g., 5.0 mL) to the graduated

cylinder using a pipette. Read the volume from the bottom of the meniscus.

Place the graduated cylinder containing the sample on the analytical balance and record

the total mass.

Calculation of Density:

Subtract the mass of the empty graduated cylinder from the total mass to determine the

mass of the 1,7-dichloroheptane sample.

Calculate the density using the formula: Density = Mass / Volume.

Validation through Repetition:

To ensure the accuracy and reproducibility of the measurement, repeat the procedure at

least two more times with different volumes of the sample.
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Calculate the average of the density measurements. Consistent results across the trials

validate the determined density.

Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical flow for the experimental determination of the

boiling point and density of 1,7-dichloroheptane.
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Boiling Point Determination Density Determination

Start: Boiling Point

Setup Thiele Tube Apparatus

Heat Sample & Observe Bubbling

Cool & Record Temperature at Liquid Ingress

Repeat for Validation

End: Boiling Point Determined

Start: Density

Weigh Empty Graduated Cylinder

Add Known Volume of Sample

Weigh Cylinder with Sample

Calculate Density (Mass/Volume)

Repeat for Validation

End: Density Determined
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Caption: Experimental workflows for determining the boiling point and density of 1,7-
dichloroheptane.

Conclusion
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The accurate determination of the boiling point and density of 1,7-dichloroheptane is essential

for its application in scientific research and drug development. The protocols outlined in this

guide provide robust and validated methods for obtaining these critical physicochemical

parameters. By understanding the principles behind these measurements and adhering to

meticulous experimental techniques, researchers can ensure the quality and reliability of their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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